Cas no 1782266-08-3 (tert-butyl 2-(1-hydroxypropan-2-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 2-(1-hydroxypropan-2-yl)piperidine-1-carboxylate
• CAS No: 1782266-08-3
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• MDL: MFCD28647017
• CID: 5240853
• PubChem ID: 84069280
• Update Time: 2025-05-24

tert-butyl 2-(1-hydroxypropan-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 2-(2-hydroxy-1-methylethyl)-, 1,1-dimethylethyl ester
• tert-butyl 2-(1-hydroxypropan-2-yl)piperidine-1-carboxylate

• MDL： MFCD28647017
• Inchi： 1S/C13H25NO3/c1-10(9-15)11-7-5-6-8-14(11)12(16)17-13(2,3)4/h10-11,15H,5-9H2,1-4H3
• InChI Key： HSYLUGOXEPEYNO-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCCC1C(C)CO

Additional information on tert-butyl 2-(1-hydroxypropan-2-yl)piperidine-1-carboxylate

Introduction to tert-butyl 2-(1-hydroxypropan-2-yl)piperidine-1-carboxylate (CAS No. 1782266-08-3)

tert-butyl 2-(1-hydroxypropan-2-yl)piperidine-1-carboxylate, identified by the Chemical Abstracts Service (CAS) number 1782266-08-3, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of piperidine, a six-membered heterocyclic amine, and features a tert-butyl protecting group on the carboxylic acid moiety. The presence of the hydroxy group on the propan-2-yl substituent adds further complexity and reactivity to the molecule, making it an intriguing candidate for various synthetic transformations and biological studies.

The chemical structure of tert-butyl 2-(1-hydroxypropan-2-yl)piperidine-1-carboxylate is characterized by its unique combination of functional groups. The tert-butyl group provides steric protection to the carboxylic acid, which is crucial for stabilizing intermediates in synthetic pathways. The hydroxy group on the propan-2-yl substituent introduces potential for hydrogen bonding and other intermolecular interactions, which can influence the compound's solubility, stability, and biological activity. These properties make tert-butyl 2-(1-hydroxypropan-2-yl)piperidine-1-carboxylate a valuable building block in the synthesis of complex molecules and drug candidates.

In recent years, there has been growing interest in the use of piperidine derivatives in medicinal chemistry due to their diverse pharmacological activities. For instance, piperidine-based compounds have been explored for their potential as inhibitors of various enzymes and receptors, including kinases, proteases, and G protein-coupled receptors (GPCRs). The tert-butyl protecting group in tert-butyl 2-(1-hydroxypropan-2-yl)piperidine-1-carboxylate can be selectively removed under mild conditions, allowing for the introduction of different functional groups or linkers to create novel bioactive molecules.

The synthesis of tert-butyl 2-(1-hydroxypropan-2-yl)piperidine-1-carboxylate typically involves several steps, including the formation of the piperidine ring, introduction of the tert-butyl protecting group, and functionalization of the propan-2-yl substituent. One common approach is to start with a suitable amino alcohol precursor and undergo a series of reactions such as reductive amination, coupling with tert-butyl chloroformate, and subsequent hydroxylation. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final product.

The biological activity of tert-butyl 2-(1-hydroxypropan-2-yl)piperidine-1-carboxylate has been investigated in several studies. For example, it has been shown to exhibit moderate inhibitory activity against certain kinases involved in cancer signaling pathways. Additionally, its ability to modulate GPCRs has been explored in both in vitro and in vivo models. These findings suggest that tert-butyl 2-(1-hydroxypropan-2-yl)piperidine-1-carboxylate could serve as a lead compound for the development of new therapeutic agents targeting these important biological targets.

In terms of safety and handling, it is important to note that while tert-butyl 2-(1-hydroxypropan-2-yl)piperidine-1-carboxylate is not classified as a hazardous or controlled substance, proper precautions should be taken during its synthesis and use. This includes working under well-controlled laboratory conditions, using appropriate personal protective equipment (PPE), and following standard safety protocols for handling organic compounds.

The future prospects for tert-butyl 2-(1-hydroxypropan-2-yl)piperidine-1-carboxylate are promising. Ongoing research aims to further optimize its chemical structure to enhance its pharmacological properties and reduce potential side effects. Additionally, efforts are being made to explore its applications in other areas such as materials science and catalysis. As new synthetic methods and analytical techniques continue to advance, it is likely that we will see even more innovative uses for this versatile compound.

In conclusion, tert-butyl 2-(1-hydroxypropan-2-yl)piperidine-1-carboxylate (CAS No. 1782266-08-3) represents an important molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable tool for scientists working on drug discovery and development projects. As research in this area continues to evolve, it is expected that this compound will play an increasingly important role in advancing our understanding of complex biological systems and developing new therapeutic strategies.